Cas no 2229241-98-7 (1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine)
1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine
- 2229241-98-7
- EN300-1732722
-
- Inchi: 1S/C10H14N2O/c1-11-10(4-5-10)8-3-6-12-9(7-8)13-2/h3,6-7,11H,4-5H2,1-2H3
- InChI Key: JPCHUPGTVSERNJ-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=CN=1)C1(CC1)NC
Computed Properties
- Exact Mass: 178.110613074g/mol
- Monoisotopic Mass: 178.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 34.2Ų
1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1732722-0.05g |
1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine |
2229241-98-7 | 0.05g |
$1032.0 | 2023-09-20 | ||
| Enamine | EN300-1732722-0.1g |
1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine |
2229241-98-7 | 0.1g |
$1081.0 | 2023-09-20 | ||
| Enamine | EN300-1732722-0.25g |
1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine |
2229241-98-7 | 0.25g |
$1131.0 | 2023-09-20 | ||
| Enamine | EN300-1732722-0.5g |
1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine |
2229241-98-7 | 0.5g |
$1180.0 | 2023-09-20 | ||
| Enamine | EN300-1732722-1.0g |
1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine |
2229241-98-7 | 1g |
$1229.0 | 2023-05-26 | ||
| Enamine | EN300-1732722-2.5g |
1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine |
2229241-98-7 | 2.5g |
$2408.0 | 2023-09-20 | ||
| Enamine | EN300-1732722-5.0g |
1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine |
2229241-98-7 | 5g |
$3562.0 | 2023-05-26 | ||
| Enamine | EN300-1732722-10.0g |
1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine |
2229241-98-7 | 10g |
$5283.0 | 2023-05-26 | ||
| Enamine | EN300-1732722-1g |
1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine |
2229241-98-7 | 1g |
$1229.0 | 2023-09-20 | ||
| Enamine | EN300-1732722-5g |
1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine |
2229241-98-7 | 5g |
$3562.0 | 2023-09-20 |
1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine
Introduction to 1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine (CAS No: 2229241-98-7)
1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine, identified by the chemical identifier CAS No: 2229241-98-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of heterocyclic amines, featuring a cyclopropane ring fused with a pyridine moiety, which is further substituted with a methoxy group and an N-methylamino group. The unique structural framework of this molecule imparts distinct chemical properties that make it a promising candidate for various biological applications.
The pyridine ring in 1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine serves as a key pharmacophore, contributing to its interactions with biological targets. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The presence of the methoxy group at the 2-position of the pyridine ring enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes. Additionally, the N-methylcyclopropan-1-amino substituent introduces rigidity to the molecular structure, which can influence both metabolic stability and binding affinity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of 1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine with greater accuracy. Studies have indicated that this compound may exhibit inhibitory effects on certain kinases and transcription factors, making it a potential lead for the development of novel therapeutic agents. The cyclopropane moiety, in particular, has been shown to enhance binding interactions due to its strained three-membered ring structure, which can induce conformational changes in protein targets.
In the realm of drug discovery, the synthesis of analogs derived from 1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine has been explored to optimize its pharmacokinetic and pharmacodynamic properties. Modifications such as varying the substitution patterns on the pyridine ring or introducing additional functional groups have yielded derivatives with improved solubility and reduced toxicity. These findings align with the broader trend in medicinal chemistry towards designing molecules that balance efficacy with minimal side effects.
The biological activity of 1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine has been investigated in several preclinical models. Preliminary studies suggest that it may possess anti-inflammatory and anti-proliferative properties, making it relevant for conditions such as cancer and autoimmune disorders. The compound's ability to interact with multiple targets simultaneously could lead to synergistic therapeutic effects, a strategy increasingly favored in modern drug design.
From a synthetic chemistry perspective, the preparation of 1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine involves multi-step reactions that showcase the ingenuity of organic synthesis. Key steps include nucleophilic substitution reactions to introduce the pyridine moiety, followed by functional group transformations to achieve the desired substitution pattern. Advances in catalytic methods have further streamlined these processes, enabling higher yields and purities of the final product.
The role of computational tools in optimizing synthetic routes for complex molecules like 1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine cannot be overstated. Software packages capable of predicting reaction outcomes and identifying optimal conditions have become indispensable in modern research laboratories. These tools not only accelerate discovery but also reduce experimental costs by minimizing trial-and-error approaches.
As research continues to uncover new applications for 1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine, its significance in pharmaceutical development is likely to grow. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. The compound's unique structural features offer a rich foundation for further innovation, promising contributions to multiple therapeutic areas in years to come.
2229241-98-7 (1-(2-methoxypyridin-4-yl)-N-methylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)